Cas no 23582-03-8 (Phosphine,tris[2-(diphenylphosphino)ethyl]-)

• Product Name: Phosphine,tris[2-(diphenylphosphino)ethyl]-
• CAS No: 23582-03-8
• MF: C₄₂H₄₂P₄
• MW: 670.677934169769
• MDL: MFCD00010009
• CID: 278004
• PubChem ID: 24859679
• Update Time: 2025-09-20

Phosphine,tris[2-(diphenylphosphino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine,tris[2-(diphenylphosphino)ethyl]-
• tris(2-diphenylphosphanylethyl)phosphane
• TRIS[2-(DIPHENYLPHOSPHINO)ETHYL]PHOSPHINE
• TETRAPHOS-II
• Tetraphos-Li
• Tris(2-diphenylphosphinoethyl)phosphine
• Tris(diphenylphosphinoethyl)phosphine
• MFCD00010009
• NS00027455
• Tris[2-(diphenylphosphino)ethyl]phosphine, 97%
• Phosphine, tris[2-(diphenylphosphino)ethyl]-
• AKOS015910684
• DTXSID30178221
• CS-0085922
• 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylicacid
• Tris(2-(diphenylphosphino)ethyl)phosphine
• NSC 164875
• FT-0652155
• NSC164875
• SCHEMBL1617138
• NSC-164875
• CHEMBL65725
• J-015156
• 23582-03-8
• EINECS 245-754-3
• TVLNGWSWPKIYAO-UHFFFAOYSA-N
• DTXCID60100712
• (2-{BIS[2-(DIPHENYLPHOSPHANYL)ETHYL]PHOSPHANYL}ETHYL)DIPHENYLPHOSPHANE
• G63493

• MDL： MFCD00010009
• Inchi： 1S/C42H42P4/c1-7-19-37(20-8-1)44(38-21-9-2-10-22-38)34-31-43(32-35-45(39-23-11-3-12-24-39)40-25-13-4-14-26-40)33-36-46(41-27-15-5-16-28-41)42-29-17-6-18-30-42/h1-30H,31-36H2
• InChI Key： TVLNGWSWPKIYAO-UHFFFAOYSA-N
• SMILES： P(CCP(C1C=CC=CC=1)C1C=CC=CC=1)(CCP(C1C=CC=CC=1)C1C=CC=CC=1)CCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 670.22400
• Monoisotopic Mass: 670.22369933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 134-135 °C (lit.)
• Boiling Point: 740.1±55.0 °C at 760 mmHg
• Flash Point: 429.4±37.8 °C
• PSA: 54.36000
• LogP: 8.86700
• Solubility: Not determined
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Phosphine,tris[2-(diphenylphosphino)ethyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)